Cas no 2138077-11-7 (1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138077-11-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6213530
• PubChem ID: 165716410
• Update Time: 2025-06-13

1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol
• EN300-1155804
• 2138077-11-7
• 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C12H16N2O/c1-9-4-6-12(15,7-5-9)10-3-2-8-14-11(10)13/h2-4,6,8-9,15H,5,7H2,1H3,(H2,13,14)
• InChI Key： PZOJFNWOWKXCAP-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CN=C2N)C=CC(C)CC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol

Professional Introduction to Compound with CAS No. 2138077-11-7 and Product Name: 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol

The compound identified by the CAS number 2138077-11-7 and the product name 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif combining a pyridine ring with a cyclohexene backbone, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both an amine and an alcohol functional group in its structure suggests versatile reactivity, making it a promising candidate for further exploration.

In recent years, the integration of heterocyclic compounds into drug design has become increasingly prevalent, driven by their ability to modulate biological targets with high specificity. The pyridine moiety in this compound is particularly noteworthy, as pyridine derivatives have been extensively studied for their pharmacological properties. Specifically, 2-amino-pyridine derivatives are known for their role in inhibiting various enzymes and receptors, making them valuable scaffolds for developing therapeutic agents. The 2-Aminopyridin-3-yl substituent in this compound not only enhances its binding affinity but also introduces potential for further chemical modification, allowing for the optimization of pharmacokinetic and pharmacodynamic profiles.

The cyclohexene backbone of the molecule contributes to its three-dimensional structure, which is critical for interactions with biological targets. The 4-methylcyclohex-2-en-1-ol part of the name indicates a substituted cyclohexene ring with a hydroxyl group at the 1-position and a methyl group at the 4-position. This configuration can influence the compound's solubility, metabolic stability, and overall bioavailability. The hydroxyl group, in particular, can participate in hydrogen bonding interactions with biological molecules, which is often a key factor in drug-receptor binding affinity.

Recent studies have highlighted the importance of 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol in the development of novel therapeutic agents. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, given the well-documented ability of pyridine derivatives to interact with ATP-binding sites on kinases. The structural features of this compound allow it to mimic natural substrates or inhibitors, thereby modulating kinase activity. Such modulations are crucial in treating diseases like cancer, where dysregulation of kinases plays a significant role.

Moreover, the compound's dual functionality—combining an amine and an alcohol—makes it amenable to various chemical transformations. These transformations can be leveraged to develop libraries of derivatives with tailored properties. For example, coupling strategies involving reductive amination or etherification could yield new analogs with enhanced solubility or metabolic stability. Such modifications are essential for improving drug-like characteristics and ensuring clinical efficacy.

The CAS No. 2138077-11-7 provides a unique identifier for this compound, facilitating its tracking in research and development processes. This standardized numbering system ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. The compound's synthesis has been optimized to ensure high yield and purity, which are critical factors in pharmaceutical manufacturing.

In conclusion, 1-(2-Aminopyridin-3-yl)-4-methylcyclohex-2-en-1-ol represents a promising candidate for further investigation in drug discovery. Its unique structural features—combining a pyridine ring with a cyclohexene backbone—and its dual functionality make it a versatile scaffold for developing therapeutic agents. Ongoing research is likely to uncover additional applications for this compound, particularly in areas such as oncology and inflammatory diseases where kinase inhibition is relevant.